Cas no 103965-76-0 (2-Pyrazinamine,3-methyl-, 4-oxide)

2-Pyrazinamine,3-methyl-, 4-oxide structure
103965-76-0 structure
Product Name:2-Pyrazinamine,3-methyl-, 4-oxide
CAS No:103965-76-0
MF:C5H7N3O
MW:125.128580331802
CID:125952
PubChem ID:13530135
Update Time:2025-04-18

2-Pyrazinamine,3-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinamine,3-methyl-, 4-oxide
    • Pyrazinamine, 3-methyl-, 4-oxide (9CI)
    • 3-Methyl-2-pyrazinamine 4-oxide
    • 103965-76-0
    • 3-methyl-4-oxidopyrazin-4-ium-2-amine
    • Inchi: 1S/C5H7N3O/c1-4-5(6)7-2-3-8(4)9/h2-3H,1H3,(H2,6,7)
    • InChI Key: WEYZXOYQTDSWLG-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CN=C(C=1C)N

Computed Properties

  • Exact Mass: 125.05901
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 65.85
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD